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Compound of Interest

Compound Name: dPEG(R)8-SATA

Cat. No.: B1394930

Essential Safety and Handling Guide for
dPEG(R)8-SATA

Disclaimer: This guide is intended to provide essential safety and logistical information for
handling dPEG(R)8-SATA in a laboratory setting. While a comprehensive Safety Data Sheet
(SDS) for this specific product was not located, the following recommendations are based on
information from product suppliers and the known properties of its constituent chemical groups:
discrete polyethylene glycol (dPEG®), N-hydroxysuccinimide (NHS) ester, and an S-acetyl-
protected thiol. It is imperative to always follow standard laboratory safety practices and consult
with your institution's Environmental Health and Safety (EHS) department for specific guidance.

dPEG(R)8-SATA is a water-soluble, heterobifunctional crosslinker used for bioconjugation,
specifically for introducing a protected thiol group to amine-containing molecules.[1] While it is
not classified as a hazardous substance under Regulation (EC) No. 1272/2008, proper
handling is crucial to ensure safety and maintain the integrity of the product.

Personal Protective Equipment (PPE)

When handling dPEG(R)8-SATA, the following personal protective equipment should be worn
to minimize exposure and prevent contamination:

e Gloves: Standard nitrile or latex laboratory gloves are sufficient to prevent skin contact.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1394930?utm_src=pdf-interest
https://www.benchchem.com/product/b1394930?utm_src=pdf-body
https://www.benchchem.com/product/b1394930?utm_src=pdf-body
https://vectorlabs.com/products/dpeg8-sata-s-acetyl-dpeg8-nhs-ester/?print-products=pdf&variation=&
https://www.benchchem.com/product/b1394930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1394930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Eye Protection: Chemical safety goggles or glasses should be worn to protect the eyes from
any potential splashes of solutions containing the compound.

o Lab Coat: A standard lab coat is recommended to protect clothing and skin from accidental
spills.

Operational Plan

A systematic approach to handling dPEG(R)8-SATA from receipt to use will ensure safety and
product efficacy.

1. Receiving and Storage:

e Upon receipt, inspect the packaging for any signs of damage.

e The compound is typically shipped at ambient temperature.[2]

e For long-term storage, it is recommended to keep dPEG(R)8-SATA at -20°C.[1][2][3]

e The product is hygroscopic; therefore, it is crucial to keep the container tightly sealed to
prevent moisture absorption, which can compromise its reactivity.

2. Preparation for Use:

» Before opening, always allow the container to equilibrate to room temperature to avoid
condensation of moisture inside the vial.

e Work in a clean, dry area. A fume hood is not strictly necessary given its non-volatile nature,
but it can provide a controlled environment.

3. Solution Preparation:

o dPEG(R)8-SATA is soluble in water due to its dPEG® spacer, as well as in organic solvents
such as methylene chloride, acetonitrile, DMAC, and DMSO.[1]

e When preparing agueous solutions, use a high-purity, amine-free buffer (e.g., PBS) to avoid
premature reaction of the NHS ester.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1394930?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/aldrich/qbd10184
https://www.benchchem.com/product/b1394930?utm_src=pdf-body
https://vectorlabs.com/products/dpeg8-sata-s-acetyl-dpeg8-nhs-ester/?print-products=pdf&variation=&
https://www.sigmaaldrich.com/JP/ja/product/aldrich/qbd10184
https://www.medchemexpress.com/dpeg-r-8-sata.html
https://www.benchchem.com/product/b1394930?utm_src=pdf-body
https://vectorlabs.com/products/dpeg8-sata-s-acetyl-dpeg8-nhs-ester/?print-products=pdf&variation=&
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1394930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e For in vivo experiments, stock solutions can be prepared and should be used fresh on the
same day.[3] If storage is necessary, it is recommended to store stock solutions at -80°C for
up to 6 months or at -20°C for up to 1 month.[3]

4. Handling and Use:
» Avoid creating dust if handling the solid form.
¢ Use clean spatulas and glassware to prevent contamination.

o The NHS ester is sensitive to hydrolysis, so it is best to prepare solutions immediately before
use.

5. Spill Response:

 In case of a small spill of the solid, sweep it up carefully, avoiding dust generation, and place
it in a designated chemical waste container.

o For a liquid spill, absorb it with an inert material (e.g., vermiculite, dry sand) and place itin a
chemical waste container.

o Clean the spill area with soap and water.

Disposal Plan

As dPEG(R)8-SATA is not considered a hazardous substance, disposal is relatively
straightforward.

¢ Unused Solid Compound: Dispose of in the regular solid chemical waste stream according to
your institution's guidelines.

e Agqueous Solutions: For small quantities of dilute agueous solutions, they can typically be
disposed of down the drain with copious amounts of water. Check with your local EHS for
regulations regarding pH and concentration limits for drain disposal.

e Organic Solvent Solutions: Solutions in organic solvents must be disposed of in the
appropriate hazardous waste container for flammable liquids.
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« Empty Containers: Rinse empty containers thoroughly with a suitable solvent (e.g., water or
the solvent used for the solution) three times. The rinsate should be disposed of in the same
manner as the chemical solutions. After rinsing, the container can be disposed of in the
regular laboratory glass or plastic recycling, with the label defaced.

Quantitative Data Summary

Property Value Source(s)
CAS Number 1070798-99-0 [11[2]
Molecular Weight 597.67 g/mol [1][2]
Chemical Formula C25H43NO13S [1]
Storage Temperature -20°C [1][2]13]
Form Solid or viscous liquid [2]

- Water, Methylene chloride,
Solubility o [1]
Acetonitrile, DMAC, DMSO

Experimental Workflow
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Caption: Workflow for handling dPEG(R)8-SATA from receipt to disposal.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1394930?utm_src=pdf-body-img
https://www.benchchem.com/product/b1394930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1394930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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